Cas no 2228324-29-4 (1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene)

• Product Name: 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene
• CAS No: 2228324-29-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5900923
• PubChem ID: 165618282
• Update Time: 2025-06-08

1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene
• EN300-1800165
• 2228324-29-4

• Inchi： 1S/C11H11NO2/c1-3-4-7-10-8-5-6-9(2)11(10)12(13)14/h1,5-6,8H,4,7H2,2H3
• InChI Key： KUPWJABBBQLDHD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1CCC#C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene

Chemical Profile of 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene (CAS No: 2228324-29-4)

1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene, identified by the CAS number 2228324-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a nitro group and an alkyne functional moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity, making it a candidate for further derivatization and functionalization.

The structural framework of 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene consists of a benzene ring substituted with a nitro group at the 2-position and an ethynyl group at the 1-position, further methylated at the 3-position. This arrangement creates a balance between aromatic stability and reactivity, allowing for diverse chemical transformations. The nitro group, a well-known oxidizing agent, can participate in various redox reactions, while the alkyne functionality provides a site for addition reactions, such as hydrocupration or metal-catalyzed coupling reactions.

In recent years, there has been growing interest in the development of novel compounds with applications in medicinal chemistry. 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene has been explored as a potential precursor in the synthesis of biologically active molecules. Its unique structural features make it suitable for constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically relevant molecules.

One of the most compelling aspects of 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene is its utility in the preparation of advanced materials. The alkyne moiety can be polymerized or incorporated into conjugated polymers, which are essential components in organic electronics and photovoltaic devices. Additionally, the nitro group can serve as a handle for further functionalization, enabling the creation of polymers with tailored properties such as conductivity or luminescence.

Recent studies have highlighted the role of 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene in the development of novel therapeutic agents. Researchers have demonstrated its potential as a precursor for small molecules that exhibit antimicrobial and anti-inflammatory properties. The ability to modify its structure through various chemical transformations allows for the optimization of biological activity. For instance, replacing the nitro group with an amine or hydroxyl group can alter its pharmacokinetic profile, enhancing its bioavailability or target specificity.

The synthesis of 1-(but-3-yn-1-yl)-3-methyl-2-nitrobenzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the bromination of methylbenzene followed by nitration, followed by Sonogashira coupling to introduce the alkyne functionality. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, 1-(but-3-ylyl)-3-methyl -2-nitrobenzene (CAS No: 2228324 -29 -4) is a versatile compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable building block for synthesizing complex molecules. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.